Cas no 1617-70-5 (Lupenone)

• Product Name: Lupenone
• CAS No: 1617-70-5
• MF: C₃₀H₄₈O
• MW: 424.7015
• MDL: MFCD00083578
• CID: 160173
• PubChem ID: 323075
• Update Time: 2024-11-01

Lupenone Chemical and Physical Properties

Names and Identifiers

• Lup-20(29)-en-3-one
• LUPANONE
• LUPENONE
• 18-LUPEN-3-ONE
• [ "" ]
• -en-3-one
• Lup-20(29)
• Aids082905
• Aids-082905
• LUPENONE(RG)
• Lupa-20(30)-ene-3-one
• 5α-Lup-20(29)-en-3-one
• lupeone
• BIDF1010
• BDBM50241944
• AK112312
• ST24047508
• C16990
• A883058
• (1R,3aR,5aR,5bR,7aR,11aR,11bR,13aR,13bR)-3a,5a,5b,8,8,11a-hexamethyl-1-prop-1-en-2-yl-2,3,4,5,6,7,7a,10,11,11b,12,13,13a,13b-tetradecahydro-1H-cyclopenta[a]chrysen-9-one
• NSC 281807
• SCHEMBL1224027
• AC-35031
• (1R,3aR,5aR,5bR,7aR,11aR,11bR,13aR,13bR)-1-isopropenyl-3a,5a,5b,8,8,11a-hexamethyl-2,3,4,5,6,7,7a,10,11,11b,12,13,13a,13b-tetradecahydro-1H-cyclopenta[a]chrysen-9-one
• (1S,3aR,5aR,5bR,7aR,11aR,11bR,13aR,13bR)-1-Isopropyl-3a,5a,5b,8,8,11a-hexamethyl-1,2,3,3a,4,5,5a,5b,6,7,7a,8,11a,11b,12,13,13a,13b-octadecahydro-9H-cyclopenta[a]chrysen-9-one
• CHEBI:67823
• 1617-70-5
• CHEMBL486393
• Q27136299
• (1R,3aR,4S,5aR,5bR,7aR,11aR,11bR,13aR,13bR)-1-Isopropenyl-3a,5a,5b,8,8,11a-hexamethyl-eicosahydro-cyclopenta[a]chrysen-9-one
• AKOS016009444
• MFCD00083578
• HY-N2590
• Lup-20(30)-en-3-one
• CS-0022942
• AS-78715
• BAA61770
• 3a,5a,5b,8,8,11a-hexamethyl-1-prop-1-en-2-yl-2,3,4,5,6,7,7a,10,11,11b,12,13,13a,13b-tetradecahydro-1H-cyclopenta[a]chrysen-9-one
• GRBHNQFQFHLCHO-UHFFFAOYSA-N
• NSC-281807
• NSC281807
• AKOS032948334
• DTXSID90936586
• Lupen-3-one
• ConMedNP.2239
• Dataset-S1.162
• (1R,3aR,5aR,5bR,7aR,11aR,11bR,13aR,13bR)-3a,5a,5b,8,8,11a-hexamethyl-1-prop-1-en-2-yl-2,3,4,5,6,7,7a,10,11,11b,12,13,13a,13b-tetradecahydro-1H-cyclopenta(a)chrysen-9-one
• Lup-20(29)-en-3-one; Lup-20(30)-en-3-one
• DA-75157
• GRBHNQFQFHLCHO-BHMAJAPKSA-N
• Lupenone

• MDL： MFCD00083578
• Inchi： 1S/C30H48O/c1-19(2)20-11-14-27(5)17-18-29(7)21(25(20)27)9-10-23-28(6)15-13-24(31)26(3,4)22(28)12-16-30(23,29)8/h20-23,25H,1,9-18H2,2-8H3/t20-,21+,22-,23+,25+,27+,28-,29+,30+/m0/s1
• InChI Key： GRBHNQFQFHLCHO-BHMAJAPKSA-N
• SMILES： O=C1C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])[C@]([H])(C1(C([H])([H])[H])C([H])([H])[H])C([H])([H])C([H])([H])[C@]1(C([H])([H])[H])[C@]2([H])C([H])([H])C([H])([H])[C@]2([H])[C@@]3([H])[C@]([H])(C(=C([H])[H])C([H])([H])[H])C([H])([H])C([H])([H])[C@]3(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]12C([H])([H])[H]

Computed Properties

• Exact Mass: 424.37100
• Monoisotopic Mass: 424.370516150 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 31
• Rotatable Bond Count: 1
• Complexity: 807
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• Molecular Weight: 424.7
• XLogP3: 9.6

Experimental Properties

• Color/Form: Powder
• Density: 1.0±0.1 g/cm3
• Melting Point: 165-167°C
• Boiling Point: 485.7℃ at 760 mmHg
• Flash Point: 201.6±15.1 °C
• PSA: 17.07000
• LogP: 8.23300
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Lupenone Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：Store at 4 ℃, better at -4 ℃

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